Cas no 2757952-73-9 (2-[(Benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 2-[(Benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2757952-73-9
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6024848
• PubChem ID: 165762799
• Update Time: 2025-05-24

2-[(Benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 2757952-73-9
• EN300-37101819
• 2-[(Benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C16H19NO4/c1-2-15-9-16(10-15,13(18)19)17(11-15)14(20)21-8-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3,(H,18,19)
• InChI Key： AVSYYDPLCUQNGS-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC)(CN1C(=O)OCC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(Benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

Comprehensive Overview of 2-[(Benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2757952-73-9)

2-[(Benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2757952-73-9) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its azabicyclo[2.1.1]hexane core, combined with a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid moiety, makes it a versatile intermediate for drug discovery and peptide synthesis. Researchers are increasingly exploring its potential in the development of novel therapeutics, particularly in targeting neurological disorders and inflammatory diseases.

The compound's 4-ethyl substitution and bicyclic framework contribute to its stereochemical complexity, which is critical for binding affinity in biological systems. Recent studies highlight its role as a precursor for protease inhibitors and GPCR modulators, aligning with the growing demand for precision medicine. Given the rise of AI-driven drug design, computational chemists are leveraging tools like molecular docking to predict interactions between this compound and disease-specific protein targets, a topic frequently searched in academic and industrial forums.

From a synthetic perspective, 2757952-73-9 is often discussed in the context of green chemistry and catalysis. Its synthesis typically involves Pd-catalyzed coupling or enzymatic resolution, methods that align with the pharmaceutical industry's push toward sustainable practices. Online queries often focus on optimizing yields or alternative routes, reflecting the compound's technical relevance. Additionally, its carboxylic acid functionality allows for further derivatization, making it a hotspot for patent filings in bioconjugation and prodrug development.

Analytical characterization of 2-[(Benzyloxy)carbonyl]-4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid relies heavily on NMR, HPLC-MS, and X-ray crystallography, techniques frequently searched by quality control professionals. The compound's stability under varying pH conditions is another area of interest, particularly for formulators exploring oral or injectable delivery systems. Discussions on platforms like ResearchGate often emphasize its compatibility with lipid-based carriers, a trending topic in drug delivery innovation.

In summary, CAS No. 2757952-73-9 represents a multifaceted tool for modern chemists, bridging gaps between synthetic challenges and therapeutic applications. Its prominence in literature and search trends underscores its value in both academic and industrial settings, particularly as the demand for small-molecule modulators and biocompatible scaffolds continues to grow.